![molecular formula C13H8FN3O2 B6211053 6-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid CAS No. 2137630-24-9](/img/no-structure.png)
6-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
Overview
Description
6-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (6-(4-FPP)) is a novel, fluorinated pyrazolo[1,5-a]pyrimidine-2-carboxylic acid derivative that has been studied for its potential applications in various fields such as medicinal chemistry, organic chemistry, and biochemistry. 6-(4-FPP) has been shown to have a wide range of biochemical and physiological effects, and its mechanism of action has been studied in detail.
Scientific Research Applications
6-(4-FPP) has been studied for its potential applications in medicinal chemistry, organic chemistry, and biochemistry. It has been used as a building block in the synthesis of a variety of compounds, including those with potential therapeutic or medicinal applications. It has also been used in the synthesis of novel fluorinated pyrazolo[1,5-a]pyrimidine-2-carboxylic acid derivatives, which have been studied for their potential applications in drug discovery and development. In addition, 6-(4-FPP) has been studied for its potential applications in the synthesis of novel fluorinated pyrazolo[1,5-a]pyrimidine-2-carboxylic acid derivatives with potential applications in the field of biochemistry.
Mechanism of Action
The mechanism of action of 6-(4-FPP) is not fully understood. However, it is believed to interact with a variety of proteins and enzymes in the body, resulting in a variety of biochemical and physiological effects. It is thought to interact with proteins involved in the regulation of cell growth, differentiation, and apoptosis, as well as proteins involved in the regulation of gene expression and signal transduction. In addition, it is believed to interact with enzymes involved in the metabolism of drugs and other compounds, as well as enzymes involved in the synthesis of DNA and RNA.
Biochemical and Physiological Effects
Studies have shown that 6-(4-FPP) has a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of bacteria and fungi. In addition, it has been shown to have antioxidant and anti-apoptotic effects, as well as anti-tumor and anti-angiogenic effects. It has also been shown to have neuroprotective effects, and to be protective against oxidative stress and neurotoxicity.
Advantages and Limitations for Lab Experiments
The use of 6-(4-FPP) in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable and non-toxic. In addition, it is highly soluble in a variety of solvents, making it easy to work with in the laboratory. However, there are also some limitations to its use in laboratory experiments. It is relatively expensive, and its effects are not always consistent or predictable. In addition, it is not always easy to obtain in large quantities.
Future Directions
The potential applications of 6-(4-FPP) are numerous, and there are many future directions for research. One possible direction is to further explore its potential therapeutic applications, particularly in the areas of cancer, inflammation, and bacterial and fungal infections. In addition, further research could be conducted to study its effects on gene expression and signal transduction, as well as its potential applications in drug discovery and development. Finally, research could be conducted to explore its potential applications in the synthesis of novel fluorinated pyrazolo[1,5-a]pyrimidine-2-carboxylic acid derivatives with potential therapeutic or medicinal applications.
Synthesis Methods
6-(4-FPP) can be synthesized by a variety of methods. The most commonly used method is the condensation of 4-fluorophenylhydrazine with ethyl pyrazole-2-carboxylate in the presence of a base. This reaction results in the formation of 6-(4-FPP). Other methods for the synthesis of 6-(4-FPP) include the condensation of 4-fluorophenylhydrazine with ethyl pyrazole-2-carboxylate in the presence of a catalyst, the condensation of 4-fluorophenylhydrazine with ethyl pyrazole-2-carboxylate in the presence of a Lewis acid, and the condensation of 4-fluorophenylhydrazine with ethyl pyrazole-2-carboxylate in the presence of an anionic catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid involves the reaction of 4-fluoroaniline with ethyl 2-cyanoacetate to form 4-fluoro-N-(2-cyanoethyl)aniline. This intermediate is then reacted with 3-amino-1H-pyrazolo[5,1-b]pyrimidine-2-carboxylic acid ethyl ester in the presence of a base to form the final product.", "Starting Materials": [ "4-fluoroaniline", "ethyl 2-cyanoacetate", "3-amino-1H-pyrazolo[5,1-b]pyrimidine-2-carboxylic acid ethyl ester" ], "Reaction": [ "Step 1: 4-fluoroaniline is reacted with ethyl 2-cyanoacetate in the presence of a base such as potassium carbonate to form 4-fluoro-N-(2-cyanoethyl)aniline.", "Step 2: 4-fluoro-N-(2-cyanoethyl)aniline is then reacted with 3-amino-1H-pyrazolo[5,1-b]pyrimidine-2-carboxylic acid ethyl ester in the presence of a base such as sodium hydride to form the final product, 6-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid." ] } | |
CAS RN |
2137630-24-9 |
Product Name |
6-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
Molecular Formula |
C13H8FN3O2 |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
